Cas no 18807-67-5 ((2-Benzyloxycarbonylamino-ethyl)carbamic Acid Benzyl Ester)

• Product Name: (2-Benzyloxycarbonylamino-ethyl)carbamic Acid Benzyl Ester
• CAS No: 18807-67-5
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 2921492
• PubChem ID: 10336613
• Update Time: 2025-06-09

(2-Benzyloxycarbonylamino-ethyl)carbamic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• N,N-DI-CBZ-ETHYLENEDIAMINE
• (2-BenzyloxycarbonylaMino-ethyl)-carbaMic acid benzyl ester
• (2-Benzyloxycarbonylamino-ethyl)carbamic Acid Benzyl Ester
• 18807-67-5
• Dibenzyl ethane-1,2-diyldicarbamate
• benzyl N-[2-(phenylmethoxycarbonylamino)ethyl]carbamate
• SCHEMBL13055383
• Dibenzylethane-1,2-diyldicarbamate
• BS-50434
• DB-416007
• BENZYL N-(2-{[(BENZYLOXY)CARBONYL]AMINO}ETHYL)CARBAMATE
• MFCD11054212
• N,N'-Di-Cbz-ethylenediamine
• AB11095

• MDL： MFCD11054212
• Inchi： 1S/C18H20N2O4/c21-17(23-13-15-7-3-1-4-8-15)19-11-12-20-18(22)24-14-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,21)(H,20,22)
• InChI Key： WVZPWYPJUMOHPS-UHFFFAOYSA-N
• SMILES： O(C(NCCNC(=O)OCC1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 538.1±50.0 °C at 760 mmHg
• Flash Point: 279.2±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2-Benzyloxycarbonylamino-ethyl)carbamic Acid Benzyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Benzyloxycarbonylamino-ethyl)carbamic Acid Benzyl Ester

Introduction to Compound CAS No. 18807-67-5: (2-Benzyloxycarbonylamino-Ethyl)Carbamic Acid Benzyl Ester

The compound with CAS No. 18807-67-5, commonly referred to as (2-Benzyloxycarbonylamino-Ethyl)Carbamic Acid Benzyl Ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its complex structure, which includes a benzyl group, a carbamate functional group, and an aminoethyl chain. The presence of these functional groups makes it versatile for various applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property allows the compound to form micelles or nanoparticles, enhancing drug solubility and bioavailability. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that when this compound was used as a carrier for poorly soluble anticancer agents, it significantly improved their therapeutic efficacy.

In addition to its role in drug delivery, (2-Benzyloxycarbonylamino-Ethyl)Carbamic Acid Benzyl Ester has shown promise in the synthesis of advanced polymers. Its reactive groups enable it to participate in polymerization reactions, leading to the creation of biodegradable polymers with tunable properties. These polymers have potential applications in biomedical devices and sustainable packaging materials.

From a synthetic perspective, the compound is typically prepared via multi-step reactions involving benzyl chlorides and aminoethyl groups. The synthesis process requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have made this synthesis more efficient, reducing production costs and environmental impact.

Moreover, the compound's stability under various environmental conditions has been extensively studied. It exhibits good thermal stability and resistance to hydrolysis under mild conditions, making it suitable for long-term applications. However, under harsh acidic or basic conditions, degradation occurs, which must be considered during its application.

In conclusion, (2-Benzyloxycarbonylamino-Ethyl)Carbamic Acid Benzyl Ester is a multifaceted compound with diverse applications across several industries. Its unique chemical properties and recent research findings underscore its potential as a valuable tool in modern chemistry and materials science.